Cas no 2172507-93-4 (4-amino-4-cyclobutyl-1-fluorobutan-2-ol)

• Product Name: 4-amino-4-cyclobutyl-1-fluorobutan-2-ol
• CAS No: 2172507-93-4
• MF: C₈H₁₆FNO
• MW: 161.2171459198
• CID: 5870374
• PubChem ID: 165777840
• Update Time: 2025-10-29

4-amino-4-cyclobutyl-1-fluorobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-cyclobutyl-1-fluorobutan-2-ol
• EN300-1649050
• 2172507-93-4

• Inchi： 1S/C8H16FNO/c9-5-7(11)4-8(10)6-2-1-3-6/h6-8,11H,1-5,10H2
• InChI Key： XFKGYEKBGMMVKH-UHFFFAOYSA-N
• SMILES： FCC(CC(C1CCC1)N)O

Computed Properties

• Exact Mass: 161.121592296g/mol
• Monoisotopic Mass: 161.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino-4-cyclobutyl-1-fluorobutan-2-ol

Chemical Profile of 4-amino-4-cyclobutyl-1-fluorobutan-2-ol (CAS No. 2172507-93-4)

4-amino-4-cyclobutyl-1-fluorobutan-2-ol, identified by its CAS number 2172507-93-4, is a fluorinated cyclobutyl alcohol derivative featuring an amino substituent. This compound has garnered significant attention in the field of medicinal chemistry due to its structural uniqueness and potential biological activity. The presence of both a fluorine atom and an amino group in close proximity within the cyclobutyl framework suggests promising interactions with biological targets, making it a valuable scaffold for drug discovery.

The molecular structure of 4-amino-4-cyclobutyl-1-fluorobutan-2-ol consists of a cyclobutane ring substituted at the 4-position with an amino group (-NH₂), while the 1-position carries a fluorine atom (F). The 2-position is occupied by a hydroxyl group (-OH), contributing to its alcohol functionality. This arrangement creates a rigid bicyclic system with distinct electronic and steric properties, which can be exploited to modulate binding affinity and selectivity in biological assays.

Recent advancements in computational chemistry have enabled the systematic exploration of such heterocyclic compounds, including 4-amino-4-cyclobutyl-1-fluorobutan-2-ol. Molecular docking studies have indicated that this compound may exhibit inhibitory activity against various enzymes and receptors, particularly those involved in metabolic pathways and inflammatory responses. The fluorine atom, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in optimizing pharmacokinetic profiles.

In the realm of drug development, the incorporation of cyclobutyl motifs has been associated with improved solubility and reduced metabolic clearance. The amino group further expands the potential for hydrogen bonding interactions, which are critical for receptor binding. These features make 4-amino-4-cyclobutyl-1-fluorobutan-2-ol an attractive candidate for further investigation as a lead compound or intermediate in the synthesis of novel therapeutic agents.

Current research focuses on exploring derivatives of 4-amino-4-cyclobutyl-1-fluorobutan-2-ol to enhance its pharmacological properties. Structural modifications, such as varying substituents on the cyclobutyl ring or introducing additional functional groups, are being tested to improve bioavailability and target specificity. Preliminary results suggest that certain analogs may exhibit significant activity against enzymes implicated in cancer progression and neurodegenerative diseases.

The synthesis of 4-amino-4-cyclobutyl-1-fluorobutan-2-ol involves multi-step organic reactions, including fluorination and cyclization processes. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to achieve high yields and purity. These innovations not only streamline the production process but also allow for greater flexibility in modifying the molecular structure to meet specific pharmacological requirements.

The potential applications of 4-amino-4-cyclobutyl-1-fluorobutan-2-ol extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in agrochemical formulations, where similar fluorinated compounds have demonstrated efficacy as bioactive agents. Additionally, the compound’s ability to interact with biological targets suggests its utility in diagnostic imaging and probe development for biochemical assays.

As interest in fluorinated heterocycles grows, 4-amino-4-cyclobutyl-1-fluorobutan-2-ol represents a promising area of investigation within medicinal chemistry. Its combination of structural rigidity, functional diversity, and favorable physicochemical properties positions it as a key candidate for future drug development efforts. Continued research into this compound and its derivatives is expected to yield novel therapeutic interventions across multiple disease domains.